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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-acylglycines (NAGs) are a class of endogenous lipid signaling molecules formed through the

conjugation of a fatty acid with glycine.[1][2] Initially identified as metabolites, their roles in

various physiological and pathological processes have garnered increasing interest within the

scientific and drug development communities.[3][4] Elevated levels of specific N-acylglycines

serve as crucial biomarkers for certain inborn errors of metabolism, particularly fatty acid

oxidation disorders.[1][5][6] Beyond their diagnostic utility, NAGs are recognized for their

involvement in diverse signaling pathways, including anti-inflammatory and antinociceptive

responses, making them potential therapeutic targets.[7][8]

This technical guide provides a comprehensive overview of the discovery, biosynthesis, and

methodologies for the isolation and quantification of N-acylglycines. It is designed to equip

researchers, scientists, and drug development professionals with the detailed knowledge

required to investigate this important class of molecules.

Biosynthesis and Signaling Pathways of N-
Acylglycines
The biosynthesis of N-acylglycines occurs through two primary pathways:
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Direct conjugation of a fatty acyl-CoA with glycine: This reaction is catalyzed by glycine N-

acyltransferase (GLYAT) enzymes.[8][9] Several isoforms, such as GLYATL2 and GLYATL3,

have been identified to facilitate the formation of long-chain N-acylglycines.[9]

Oxidation of N-acylethanolamines: This pathway involves the sequential action of alcohol

dehydrogenase and aldehyde dehydrogenase on N-acylethanolamines to produce the

corresponding N-acylglycine.[9][10]

Additionally, cytochrome c has been shown to catalyze the formation of certain N-acylglycines,

such as N-arachidonoylglycine, from their respective acyl-CoA and glycine precursors.[9][10]

The signaling functions of N-acylglycines are an active area of research. For instance, N-

arachidonoyl glycine is known to interact with G-protein coupled receptors like GPR18.[3] The

degradation of N-acylglycines is primarily carried out by fatty acid amide hydrolase (FAAH),

which hydrolyzes the amide bond to release the constituent fatty acid and glycine.[8]
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Biosynthesis Pathways Degradation Signaling Example
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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